Cas no 944898-06-0 (5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid)
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid is a versatile organic compound with distinct structural properties. Its trifluoromethyl substituent enhances its chemical stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The oxadiazole ring confers excellent thermal and oxidative stability, while the carboxylic acid functionality allows for easy functionalization and conjugation. This compound's unique characteristics make it a sought-after material in advanced chemical synthesis.
944898-06-0 structure
Product Name:5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid
CAS No:944898-06-0
MF:C4HF3N2O3
MW:182.057551145554
MDL:MFCD10696536
CID:1012002
PubChem ID:53418321
Update Time:2025-07-30
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid
- 5-Trifluoromethyl-[1,3,4]oxadiazole-2-carboxylic acid
- EN300-297941
- XPLONTOEZSMACT-UHFFFAOYSA-N
- 944898-06-0
- AKOS006305543
- SCHEMBL3976687
- CS-0366994
- 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLICACID
- AB57589
-
- MDL： MFCD10696536
- Inchi： 1S/C4HF3N2O3/c5-4(6,7)3-9-8-1(12-3)2(10)11/h(H,10,11)
- InChI Key： XPLONTOEZSMACT-UHFFFAOYSA-N
- SMILES： FC(C1=NN=C(C(=O)O)O1)(F)F
Computed Properties
- Exact Mass: 181.99392638g/mol
- Monoisotopic Mass: 181.99392638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76.2Ų
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437664-500mg |
5-(Trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 98+% | 500mg |
￥2808.00 | 2025-04-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437664-1g |
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944898-06-0 | 98+% | 1g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437664-5g |
5-(Trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 98+% | 5g |
￥10533.00 | 2025-04-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437664-10g |
5-(Trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 98+% | 10g |
￥15624.00 | 2025-04-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8320-100mg |
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944898-06-0 | 95% | 100mg |
￥1260.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8320-250mg |
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944898-06-0 | 95% | 250mg |
￥1685.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8320-500mg |
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 95% | 500mg |
￥2808.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8320-1g |
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 95% | 1g |
￥3514.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8320-5g |
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 95% | 5g |
￥10534.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8320-10g |
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid |
944898-06-0 | 95% | 10g |
￥15624.0 | 2024-04-16 |
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:944898-06-0)5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid
Order Number:A1095156
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:14
Price ($):1941.0
Email:sales@amadischem.com
5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid Related Literature
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-06-0)5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid
Purity:99%
Quantity:10g
Price ($):1941.0